Cas no 80473-15-0 (Butanoic acid, 4-[(1-methyl-1H-tetrazol-5-yl)thio]-, 4-nitrophenyl ester)

• Product name: Butanoic acid, 4-[(1-methyl-1H-tetrazol-5-yl)thio]-, 4-nitrophenyl ester
• CAS No: 80473-15-0
• MF: C₁₂H₁₃N₅O₄S
• MW: 323.327720403671
• CID: 4194775

Butanoic acid, 4-[(1-methyl-1H-tetrazol-5-yl)thio]-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(1-methyl-1H-tetrazol-5-yl)thio]-, 4-nitrophenyl ester

• Inchi： 1S/C12H13N5O4S/c1-16-12(13-14-15-16)22-8-2-3-11(18)21-10-6-4-9(5-7-10)17(19)20/h4-7H,2-3,8H2,1H3
• InChI Key： LUMLKCNPXHRSRT-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)CCCSC1N(C)N=NN=1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 550.1±60.0 °C(Predicted)
• pka: 0.69±0.10(Predicted)